Cas no 867041-76-7 (2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole)

• Product Name: 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole
• CAS No: 867041-76-7
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 6369920
• PubChem ID: 2141585
• Update Time: 2025-07-18

2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole
• AKOS001146780
• 867041-76-7
• F1626-0103
• Z57298551
• CCG-142634
• 2-(((4-phenoxybutyl)thio)methyl)-1H-benzo[d]imidazole
• 2-{[(4-PHENOXYBUTYL)SULFANYL]METHYL}-1H-1,3-BENZODIAZOLE
• 2-(4-phenoxybutylsulfanylmethyl)-1H-benzimidazole
• 1H-Benzimidazole, 2-[[(4-phenoxybutyl)thio]methyl]-

• Inchi： 1S/C18H20N2OS/c1-2-8-15(9-3-1)21-12-6-7-13-22-14-18-19-16-10-4-5-11-17(16)20-18/h1-5,8-11H,6-7,12-14H2,(H,19,20)
• InChI Key： DDENZSGKFHOUCQ-UHFFFAOYSA-N
• SMILES： S(CC1=NC2C=CC=CC=2N1)CCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.12963444g/mol
• Monoisotopic Mass: 312.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 536.4±35.0 °C(Predicted)
• pka: 11.54±0.10(Predicted)

Additional information on 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 867041-76-7 and Product Name: 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole

The compound with the CAS number 867041-76-7 and the product name 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The benzodiazole core, a well-known pharmacophore, is combined with a sulfanylbutyl moiety, which introduces specific pharmacokinetic and pharmacodynamic properties that make this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of benzodiazole derivatives in the treatment of various neurological and psychiatric disorders. The structural modification of benzodiazole by introducing substituents such as the (4-phenoxybutyl)sulfanylmethyl group can lead to compounds with enhanced efficacy and reduced side effects. This particular derivative has been studied for its potential anxiolytic and sedative properties, making it a subject of interest in clinical trials targeting anxiety disorders and insomnia.

The sulfanylbutyl group in the compound's structure is particularly noteworthy, as it can influence the compound's solubility, bioavailability, and metabolic pathways. This modification has been shown to enhance the compound's interaction with specific receptors in the central nervous system, potentially leading to more targeted therapeutic effects. The combination of the benzodiazole core with this sulfanylbutyl group creates a molecule that is both structurally unique and pharmacologically intriguing.

In terms of synthesis, 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole is synthesized through a multi-step process that involves the reaction of 1H-1,3-benzodiazole with 4-bromobutyl phenol under controlled conditions. The introduction of the sulfanyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. These studies have demonstrated that 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole exhibits significant anxiolytic activity comparable to existing benzodiazole derivatives but with a potentially improved side effect profile. The presence of the sulfanylbutyl group appears to modulate receptor binding affinity, leading to reduced sedation and cognitive impairment associated with traditional benzodiazolines.

One of the most exciting aspects of this compound is its potential application in combination therapies. The unique pharmacological properties of 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole make it an excellent candidate for use in conjunction with other medications targeting different neurotransmitter systems. This approach could lead to more comprehensive treatment strategies for complex neurological disorders such as chronic anxiety and post-traumatic stress disorder (PTSD).

From a chemical biology perspective, understanding the interactions between this compound and biological targets is crucial for optimizing its therapeutic potential. Computational modeling and molecular dynamics simulations have been instrumental in predicting how 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole interacts with receptors such as GABA-A receptors, which are critical for mediating anxiolytic effects. These computational studies have provided valuable insights into the compound's mechanism of action and have guided further experimental investigations.

The development of novel benzodiazole derivatives like 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole also raises important questions about drug metabolism and clearance. Understanding how the sulfanylbutyl group influences these processes is essential for predicting the compound's duration of action and potential for accumulation in vivo. Metabolic studies have shown that this compound is metabolized through multiple pathways, including cytochrome P450-mediated oxidation and glucuronidation.

In conclusion, 2-{(4-phenoxybutyl)sulfanylmethyl}-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for further research into treating neurological and psychiatric disorders. As our understanding of drug design and development continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.